Cas no 2138077-94-6 (3-[Cyclopentyl(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-[Cyclopentyl(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138077-94-6
• MF: C₁₇H₃₃NO
• MW: 267.450025320053
• CID: 5779634
• PubChem ID: 165498479
• Update Time: 2025-07-09

3-[Cyclopentyl(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159895
• 2138077-94-6
• 3-[cyclopentyl(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 3-[Cyclopentyl(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C17H33NO/c1-5-17(2,3)15-11-10-14(19)12-16(15)18(4)13-8-6-7-9-13/h13-16,19H,5-12H2,1-4H3
• InChI Key： AYCLNOACPVSDKF-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)CC)C(C1)N(C)C1CCCC1

Computed Properties

• Exact Mass: 267.256214676g/mol
• Monoisotopic Mass: 267.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclopentyl(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Comprehensive Analysis of 3-[Cyclopentyl(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2138077-94-6)

The compound 3-[Cyclopentyl(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2138077-94-6) is a structurally complex cyclohexanol derivative with significant potential in pharmaceutical and chemical research. Its unique molecular architecture, featuring a cyclopentyl(methyl)amino group and a 2-methylbutan-2-yl substituent, makes it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and emerging trends in its utilization, addressing common queries from researchers and industry professionals.

One of the most searched questions regarding this compound is its synthetic pathway. The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation, to introduce the cyclopentyl(methyl)amino moiety. Recent advancements in green chemistry have also explored solvent-free or microwave-assisted methods to improve yield and reduce environmental impact. Researchers are particularly interested in optimizing the stereoselectivity of the final product, as the spatial arrangement of functional groups critically influences its bioactivity.

In the context of drug development, 3-[Cyclopentyl(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol has garnered attention for its potential as a central nervous system (CNS) modulator. Its structural similarity to known pharmacophores suggests possible applications in neurological disorders, though preclinical studies are ongoing. The 2-methylbutan-2-yl side chain is hypothesized to enhance lipid solubility, potentially improving blood-brain barrier penetration—a hot topic in neuropharmacology discussions.

From a material science perspective, this compound’s rigid cyclohexane core and flexible side chains offer intriguing possibilities for designing supramolecular assemblies. Its ability to form hydrogen bonds via the hydroxyl group makes it a candidate for crystal engineering, a field gaining traction in nanotechnology forums. Computational studies using molecular docking tools further explore its interactions with biological targets, aligning with the growing demand for in silico drug design methodologies.

Environmental and regulatory compliance is another trending focus. While the compound is not classified as hazardous, its biodegradation pathways and eco-toxicity profile are under scrutiny to meet REACH and FDA guidelines. Analytical techniques like HPLC-MS are employed to monitor its stability and impurities, addressing quality control concerns frequently raised in pharmaceutical manufacturing.

In summary, 3-[Cyclopentyl(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol represents a versatile scaffold bridging medicinal chemistry and advanced materials. Its study resonates with contemporary interests in sustainable synthesis, CNS therapeutics, and nanostructure design, making it a compelling subject for future research and industrial innovation.